Cas no 2138436-06-1 (7-phenyl-4H,5H,6H,7H-furo2,3-cpyridine)

• Product Name: 7-phenyl-4H,5H,6H,7H-furo2,3-cpyridine
• CAS No: 2138436-06-1
• MF: C₁₃H₁₃NO
• MW: 199.248423337936
• CID: 5907200
• PubChem ID: 165863195
• Update Time: 2025-05-21

7-phenyl-4H,5H,6H,7H-furo2,3-cpyridine Chemical and Physical Properties

Names and Identifiers

• 7-phenyl-4H,5H,6H,7H-furo2,3-cpyridine
• EN300-1076692
• 7-phenyl-4H,5H,6H,7H-furo[2,3-c]pyridine
• 2138436-06-1

• Inchi： 1S/C13H13NO/c1-2-4-10(5-3-1)12-13-11(6-8-14-12)7-9-15-13/h1-5,7,9,12,14H,6,8H2
• InChI Key： QYTHCOPQDRGDPS-UHFFFAOYSA-N
• SMILES： O1C=CC2CCNC(C3C=CC=CC=3)C1=2

Computed Properties

• Exact Mass: 199.099714038g/mol
• Monoisotopic Mass: 199.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 25.2Ų

Additional information on 7-phenyl-4H,5H,6H,7H-furo2,3-cpyridine

Introduction to 7-Phenyl-4H,5H,6H,7H-Furo[2,3-c]pyridine (CAS No. 2138436-06-1)

7-Phenyl-4H,5H,6H,7H-furo[2,3-c]pyridine, with the CAS number 2138436-06-1, is a unique and structurally complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of furo[2,3-c]pyridines, which are characterized by a fused furan and pyridine ring system. The presence of a phenyl group at the 7-position further enhances its chemical diversity and potential biological activities.

The structural complexity of 7-phenyl-4H,5H,6H,7H-furo[2,3-c]pyridine makes it an intriguing molecule for various applications. Recent studies have highlighted its potential in the development of novel therapeutic agents due to its unique pharmacological properties. For instance, furo[2,3-c]pyridines have been shown to exhibit a range of biological activities, including anti-inflammatory, anti-cancer, and neuroprotective effects. These properties are attributed to the compound's ability to modulate key cellular pathways and interact with specific biomolecules.

In the context of medicinal chemistry, the design and synthesis of 7-phenyl-4H,5H,6H,7H-furo[2,3-c]pyridine derivatives have been a focal point of research. The phenyl group at the 7-position can be modified to enhance or fine-tune the compound's biological activity. For example, substituting the phenyl group with different functional groups can lead to compounds with improved potency and selectivity. This flexibility in chemical modification opens up numerous possibilities for optimizing the therapeutic potential of these molecules.

The synthesis of 7-phenyl-4H,5H,6H,7H-furo[2,3-c]pyridine typically involves multi-step processes that require careful control over reaction conditions to ensure high yields and purity. One common approach is the sequential construction of the furan and pyridine rings followed by functionalization at the 7-position. Advanced synthetic techniques such as transition-metal catalysis and organocatalysis have been employed to streamline these processes and improve their efficiency.

In terms of biological evaluation, 7-phenyl-4H,5H,6H,7H-furo[2,3-c]pyridine has shown promising results in various in vitro and in vivo models. Studies have demonstrated its ability to inhibit key enzymes involved in inflammatory pathways and its potential as a selective inhibitor of cancer cell growth. Additionally, preliminary data suggest that this compound may have neuroprotective effects by reducing oxidative stress and preventing neuronal cell death.

The pharmacokinetic properties of 7-phenyl-4H,5H,6H,7H-furo[2,3-c]pyridine are also an important consideration for its potential therapeutic applications. Research has focused on optimizing its solubility and metabolic stability to enhance its bioavailability and therapeutic index. Advanced computational methods such as molecular dynamics simulations and quantitative structure-activity relationship (QSAR) studies have been employed to predict and improve these properties.

Beyond its therapeutic potential, 7-phenyl-4H,5H,6H,7H-furo[2,3-c]pyridine has also found applications in other areas of scientific research. For instance, it has been used as a building block in the synthesis of more complex molecules with diverse functionalities. The unique electronic properties of this compound make it suitable for use in materials science and organic electronics.

In conclusion, 7-phenyl-4H,5H,6H,7H-furo[2,3-c]pyridine (CAS No. 2138436-06-1) is a versatile organic compound with significant potential in medicinal chemistry and pharmaceutical research. Its structural complexity and biological activities make it an attractive target for further investigation and development. Ongoing research continues to uncover new applications and optimize its properties for various therapeutic and scientific purposes.